Benzoxazines
Benzoxazines are a class of heterocyclic compounds characterized by the presence of a benzene ring fused to an oxazine ring. These molecules exhibit unique structural features and diverse chemical properties, making them valuable in various applications across multiple fields. The introduction of nitrogen atoms into the oxazine ring leads to enhanced electronic delocalization and improved stability compared to their monocylic counterparts.
In polymer science, benzoxazines are widely used as precursors for high-performance polymers due to their excellent thermal stability and potential for cross-linking under various conditions. They can be readily converted into thermosetting resins through curing reactions with phenolic compounds or amine-based catalysts. The resulting materials offer superior mechanical strength, dimensional stability, and chemical resistance, making them suitable for applications in aerospace, automotive components, and electronic encapsulants.
Furthermore, benzoxazines find utility in the pharmaceutical industry as intermediates for drug synthesis due to their structural flexibility and reactivity towards functional groups. Their ability to form stable amide bonds through condensation reactions with amines makes them attractive candidates for synthesizing complex molecules with specific pharmacological properties.
Overall, the versatile nature of benzoxazines allows for extensive customization in material science applications while maintaining robust physical and chemical characteristics.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- | 56073-40-6 | C11H15NO |
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octahydro-2H-1,4-benzoxazine | 52769-11-6 | C8H15NO |
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7-chloro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine | 56346-39-5 | C9H10ClNO |
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2H-1,4-Benzoxazine, 3,4-dihydro-3,7-dimethyl- | 56346-36-2 | C10H13NO |
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2-methyl-octahydro-2H-1,4-benzoxazine | 38711-95-4 | C9H17NO |
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2H-1,4-Benzoxazine-7-sulfonylchloride, 3,4-dihydro-4-methyl- | 368869-93-6 | C9H10ClNO3S |
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N-Benzylisatoic anhydride | 35710-05-5 | C15H11NO3 |
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4H-1,3-Benzoxazin-4-one,6-amino-2-(2-chloroethyl)-2,3-dihydro- | 3567-76-8 | C10H11ClN2O2 |
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4-Carboxylic-isatoic anhydride | 77423-14-4 | C9H5NO5 |
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2H-3,1-Benzoxazin-2-one, 4-ethyl-1,4-dihydro-6-hydroxy- | 89433-25-0 | C10H11NO3 |
Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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